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Compound of Interest

Compound Name: Thiofulminic acid

Cat. No.: B1231499

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of thiofulminic acid, a sulfur-

containing analogue of fulminic acid. Due to its apparent instability and the limited volume of

published research, this document summarizes the available computational data and discusses

its chemical nature in the context of related compounds.

Chemical Identity and Descriptors
Thiofulminic acid is a nitrile sulfide and a one-carbon compound. It is the conjugate acid of a

thiofulminate.[1] The primary identification and structural details are summarized below.
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Identifier Value Reference

IUPAC Name methylidyne(sulfido)azanium [1]

CAS Number 65195-59-7 [1]

Molecular Formula CHNS [1]

SMILES C#[N+][S-] [1]

InChI InChI=1S/CHNS/c1-2-3/h1H [1]

InChIKey
KJGUCJCRKUJYAI-

UHFFFAOYSA-N
[1]

Physicochemical Properties
Currently, experimentally determined physicochemical data for thiofulminic acid is not readily

available in the scientific literature. The properties listed below are computationally derived

from the PubChem database.[1]

Property Value

Molecular Weight 59.09 g/mol

Exact Mass 58.98297021 Da

Topological Polar Surface Area 31.3 Å²

Heavy Atom Count 3

Complexity 5.4

Covalently-Bonded Unit Count 1

Synthesis and Reactivity
Experimental Protocols:

A specific, validated experimental protocol for the synthesis of thiofulminic acid is not

described in the reviewed scientific literature. Thiocarboxylic acids are noted to be challenging
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to prepare and are often intrinsically unstable.[2] General synthetic routes for related

thiocarboxylic acids and thioamides often involve the reaction of a corresponding acid with a

sulfur source or the acylation of thiols.[3][4]

Theoretical Synthetic Approach:

A plausible, though unverified, synthetic pathway to thiofulminic acid or its salts could

potentially involve the reaction of a fulminate precursor with a sulfurating agent. Given the

instability of the parent acid, synthesis would likely target more stable salt derivatives, such as

thiofulminates.

The following diagram outlines a conceptual workflow for the synthesis of a generic thioacid,

which could be adapted for thiofulminic acid research.
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Conceptual Thioacid Synthesis

Carboxylic Acid Derivative
(e.g., Amide, Nitrile)

Activation Step
(e.g., with a coupling agent)

1. Activation

Thioacid Formation

2. Reaction with Sulfur Source

Sulfur Source
(e.g., P4S10, Lawesson's Reagent)

Purification
(e.g., Chromatography, Recrystallization)

3. Work-up

Isolated Thioacid

4. Isolation

Click to download full resolution via product page

A conceptual workflow for thioacid synthesis.

Biological Activity and Signaling Pathways
There is currently no available data in the scientific literature regarding the biological activity or

any associated signaling pathways of thiofulminic acid. Research into the biological effects of

other organosulfur compounds, such as allylic thiocyanates, has shown antimicrobial activity,

suggesting that novel sulfur-containing compounds could be of interest in drug discovery.[5]

However, any potential biological role for thiofulminic acid remains purely speculative at this

time.
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Structural Relationships and Isomerism
Thiofulminic acid is part of an isomeric group with other small CHNS molecules.

Understanding these relationships is key to interpreting spectroscopic data and potential

reactivity.

Thiofulminic Acid
(HCNS)

Isothiofulminic Acid
(HNCS)Tautomerization

Thiazirine
(cyclic)

Isomerization

Thioformonitrile
(HSCN)

Isomerization

Click to download full resolution via product page

Isomeric relationships of Thiofulminic Acid.

This guide represents the current state of knowledge regarding thiofulminic acid based on

available chemical databases and related literature. Further experimental research is

necessary to elucidate its properties, reactivity, and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Thiofulminic Acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231499/docs#an-in-depth-technical-guide-to-
thiofulminic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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